Cas no 35788-39-7 (2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester)
35788-39-7 structure
Product Name:2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
CAS No:35788-39-7
MF:C24H44O3
MW:380.604368209839
CID:319003
PubChem ID:56842978
Update Time:2025-04-19
2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
- cyclohexyl 8-(3-octyloxiran-2-yl)octanoate
- Cyclohexyl 3-octyloxiran-2-octanoate
- DTXSID30957174
- NS00057810
- EINECS 252-728-5
- 35788-39-7
-
- Inchi: 1S/C24H44O3/c1-2-3-4-5-7-13-18-22-23(27-22)19-14-8-6-9-15-20-24(25)26-21-16-11-10-12-17-21/h21-23H,2-20H2,1H3
- InChI Key: QSIGPWWSZONILI-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCC)C1CCCCCCCC(=O)OC1CCCCC1
Computed Properties
- Exact Mass: 380.32922
- Monoisotopic Mass: 380.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 464.9°Cat760mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.481
- PSA: 38.83
2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
35788-39-7 (2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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